5-(Pyrrolidin-1-yl)pent-3-yn-1-amine dihydrochloride

• Molecular Formula: C9H18Cl2N2
• Molecular Weight: 225.16 g/mol
• IUPAC Name: 5-pyrrolidin-1-ylpent-3-yn-1-amine;dihydrochloride
• InChI: InChI=1S/C9H16N2.2ClH/c10-6-2-1-3-7-11-8-4-5-9-11;;/h2,4-10H2;2*1H
• InChI Key: DDYPSJZPWILDEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC#CCCN.Cl.Cl

Description

5-(Pyrrolidin-1-yl)pent-3-yn-1-amine dihydrochloride is a chemical compound with the molecular formula C9H18Cl2N2 It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Pyrrolidin-1-yl)pent-3-yn-1-amine dihydrochloride typically involves the reaction of pyrrolidine with a suitable alkyne precursor under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride, to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as column chromatography to obtain the pure compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving automated systems for precise control of reaction parameters. The final product is then subjected to rigorous quality control measures to ensure its suitability for various applications.

Chemical Reactions Analysis

Types of Reactions

5-(Pyrrolidin-1-yl)pent-3-yn-1-amine dihydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents like halogens or alkylating agents are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction may produce amines or other reduced forms.

Scientific Research Applications

5-(Pyrrolidin-1-yl)pent-3-yn-1-amine dihydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(Pyrrolidin-1-yl)pent-3-yn-1-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 5-(Pyrrolidin-1-yl)pentan-1-amine dihydrochloride
• 5-(1-Pyrrolidinyl)-3-pentyn-1-amine dihydrochloride

Uniqueness

5-(Pyrrolidin-1-yl)pent-3-yn-1-amine dihydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties